Cas no 1261489-32-0 (4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261489-32-0
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• CID: 4986838
• Update Time: 2025-07-22

4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-12-9(2-1-3-10(12)18)11(19)8-4-6-17-7-5-8/h1-7,18H
• InChI Key： QKEBYMDEKHICQF-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C(C1C=CN=CC=1)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 3
• Topological Polar Surface Area: 59.4

Additional information on 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine

4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine: A Comprehensive Overview

4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261489-32-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The hydroxy and trifluoromethoxy substituents on the benzoyl group of 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine play a crucial role in modulating its pharmacological profile. The presence of these functional groups can influence the compound's solubility, stability, and interactions with biological targets. Recent studies have highlighted the importance of these substituents in enhancing the compound's potency and selectivity.

In the context of drug discovery, 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine has been investigated for its potential as a lead compound in the development of novel therapeutics. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human macrophages. This makes it a promising candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine has also demonstrated anti-cancer activity. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The neuroprotective potential of 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine has also been explored. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. These findings suggest that 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine could be a valuable tool in developing therapies for these debilitating conditions.

In addition to its biological activities, the chemical synthesis of 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine has been optimized to improve yield and purity. Various synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have facilitated the large-scale production of this compound for further preclinical and clinical studies.

The safety profile of 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine is another critical aspect that has been evaluated. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-(3-Hydroxy-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261489-32-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery and development. Continued research into this compound will likely uncover new insights into its mechanisms of action and therapeutic potential, contributing to the advancement of medicinal chemistry and drug development.